Cas no 103426-20-6 (3-Chloro-5-methylbenzaldehyde)

• Product Name: 3-Chloro-5-methylbenzaldehyde
• CAS No: 103426-20-6
• MF: C₈H₇ClO
• MW: 154.593581438065
• MDL: MFCD11553565
• CID: 830446
• PubChem ID: 10773201
• Update Time: 2025-05-20

3-Chloro-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-Methylbenzaldehyde
• 3-chloro-5-methyl-benzaldehyde
• AB64288
• Benzaldehyde, 3-chloro-5-methyl-
• CTK0D8561
• LS10080
• PubChem17203
• 3-Methyl-5-chlorobenzaldehyde
• PVCWBPFVCKOUQA-UHFFFAOYSA-N
• CM11896
• AS05564
• SY127953
• AK156442
• Y3564
• ST24042061
• Z1198331552
• SCHEMBL2011005
• CS-0061256
• MFCD11553565
• DTXSID30444610
• AKOS006324558
• 103426-20-6
• AS-19673
• DB-304573
• EN300-100233
• 3-Chloro-5-methylbenzaldehyde

• MDL： MFCD11553565
• Inchi： 1S/C8H7ClO/c1-6-2-7(5-10)4-8(9)3-6/h2-5H,1H3
• InChI Key： PVCWBPFVCKOUQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C)C=1

Computed Properties

• Exact Mass: 154.0185425g/mol
• Monoisotopic Mass: 154.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.4

Experimental Properties

• Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 233.0±20.0 ºC (760 Torr),
• Flash Point: 105.1±12.9 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Chloro-5-methylbenzaldehyde

Professional Introduction to 3-Chloro-5-methylbenzaldehyde (CAS No. 103426-20-6)

3-Chloro-5-methylbenzaldehyde, with the chemical formula C₈H₇ClO, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic aldehyde features a chloro substituent at the 3-position and a methyl group at the 5-position of the benzene ring, making it a versatile intermediate for various synthetic applications. The compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No. 103426-20-6, which distinguishes it in scientific literature and industrial use.

The synthesis of 3-Chloro-5-methylbenzaldehyde typically involves the chlorination and formylation of toluene or its derivatives. Advanced synthetic methodologies have been developed to enhance yield and purity, often utilizing catalytic processes that minimize byproduct formation. These methods are crucial in pharmaceutical manufacturing, where high-purity intermediates are essential for drug development.

In recent years, 3-Chloro-5-methylbenzaldehyde has garnered attention in the development of bioactive molecules. Its structural motif is highly valuable in medicinal chemistry due to its ability to serve as a precursor for more complex heterocyclic compounds. Researchers have explored its utility in creating novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

One of the most promising applications of 3-Chloro-5-methylbenzaldehyde is in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in cancer therapy. The chloro and aldehyde functional groups provide reactive sites for further chemical modifications, enabling the design of molecules with specific binding affinities to biological targets. Recent publications highlight its use in generating derivatives that exhibit potent antitumor activity by interfering with key signaling pathways.

The compound's significance extends beyond oncology. In the field of neurology, researchers have investigated 3-Chloro-5-methylbenzaldehyde as a potential precursor for compounds that modulate neurotransmitter activity. Its aromatic structure allows for interactions with receptors and enzymes involved in cognitive function and mood regulation. Preliminary studies suggest that derivatives of this aldehyde may offer benefits in treating conditions such as Alzheimer's disease and depression, although further research is needed to validate these findings.

Industrial applications of 3-Chloro-5-methylbenzaldehyde also include its use as a flavoring agent and in the production of dyes and pigments. The chloromethyl group makes it a valuable building block for synthesizing complex organic molecules with diverse applications. Manufacturers appreciate its stability under various conditions, which ensures consistent performance in industrial processes.

The safety profile of 3-Chloro-5-methylbenzaldehyde is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to prevent exposure. Personal protective equipment (PPE) such as gloves and goggles is recommended during handling, and work should be conducted in well-ventilated areas or under fume hoods to minimize inhalation risks.

In conclusion, 3-Chloro-5-methylbenzaldehyde (CAS No. 103426-20-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and industrial chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly those targeting neurological and oncological diseases. As research continues to uncover new therapeutic possibilities, the demand for high-quality CAS No. 103426-20-6 is expected to grow, driving innovation in synthetic chemistry and drug development.